Cas no 2171265-76-0 ((1S)-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: (1S)-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2171265-76-0
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 6099791
• PubChem ID: 96637340
• Update Time: 2025-09-20

(1S)-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-amine
• EN300-1618946
• 2171265-76-0

• Inchi： 1S/C7H13N3/c1-5-4-7(6(2)8)10(3)9-5/h4,6H,8H2,1-3H3/t6-/m0/s1
• InChI Key： CXEIEACTYOVXOR-LURJTMIESA-N
• SMILES： N1(C)C(=CC(C)=N1)[C@H](C)N

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.8Ų

Additional information on (1S)-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-amine

Chemical Profile of (1S)-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2171265-76-0)

(1S)-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2171265-76-0, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this compound consists of a pyrazole ring substituted with dimethyl groups at the 1-position and an amine functional group at the 5-position, linked to an ethyl chain. This configuration imparts distinct chemical and biological characteristics that make it a valuable candidate for further investigation.

The< strong>pyrazole core is a heterocyclic aromatic compound that is widely recognized for its versatility in medicinal chemistry. Pyrazole derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of dimethyl groups at the 1-position of the pyrazole ring enhances the compound's stability and reactivity, making it more suitable for synthetic modifications. The< strong>amine functional group at the 5-position further contributes to the compound's potential as a pharmacophore, allowing for interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from< strong>pyrazole derivatives. The< strong>(1S)-configuration of this compound suggests that it may exhibit enantioselective properties, which are crucial for many pharmaceutical applications. Enantioselectivity refers to the preference of a molecule to interact with one enantiomer of a chiral center over another, often leading to improved efficacy and reduced side effects. The stereochemistry of< strong>(1S)-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-amine makes it an attractive candidate for further exploration in this area.

The< strong>CAS number 2171265-76-0 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and databases. This standardized naming system ensures that researchers can accurately reference and retrieve information about the compound. The< strong>molecular formula of this compound is C₈H₁₃N₃, indicating that it contains eight carbon atoms, thirteen hydrogen atoms, and three nitrogen atoms. This composition contributes to its complex chemical behavior and potential biological activities.

Recent studies have highlighted the importance of< strong>pyrazole derivatives in drug discovery. For instance, several pyrazole-based compounds have shown promising results in preclinical trials for their ability to inhibit specific enzymes or receptors involved in disease pathways. The< strong>(1S)-configuration of this particular derivative may enhance its binding affinity and selectivity towards target proteins, making it a valuable tool for developing new drugs. Additionally, the< strong>dimethyl-substituted pyrazole ring may contribute to improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

The synthesis of< strong>(1S)-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as chiral resolution or asymmetric synthesis, may be employed to obtain the desired enantiomeric purity. The< strong>amine functional group can participate in various chemical transformations, including nucleophilic substitutions and condensation reactions, which are essential for constructing more complex molecular architectures.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. For example, pyrazole derivatives have been shown to exhibit herbicidal and fungicidal activities, making them useful in crop protection strategies. Furthermore, their ability to form coordination complexes with metal ions suggests applications in catalysis and material design.

In conclusion,< strong>(1S)-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2171265-76-0) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features and stereochemistry make it an attractive candidate for drug development, while its broader applications in agrochemicals and material science highlight its versatility. As research continues to uncover new insights into the properties and functions of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.